Einecs 239-414-3
Einecs 239-414-3
Brand Name:
Vulcanchem
CAS No.:
15394-93-1
VCID:
VC21068117
InChI:
InChI=1S/C16H12ClN5O4/c1-9-14(16(24)21(20-9)11-5-3-2-4-6-11)19-18-12-7-10(17)8-13(15(12)23)22(25)26/h2-8,14,23H,1H3
SMILES:
CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3
Molecular Formula:
C16H12ClN5O4
Molecular Weight:
373.75 g/mol
Einecs 239-414-3
CAS No.: 15394-93-1
Cat. No.: VC21068117
Molecular Formula: C16H12ClN5O4
Molecular Weight: 373.75 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15394-93-1 |
|---|---|
| Molecular Formula | C16H12ClN5O4 |
| Molecular Weight | 373.75 g/mol |
| IUPAC Name | 4-[(5-chloro-2-hydroxy-3-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one |
| Standard InChI | InChI=1S/C16H12ClN5O4/c1-9-14(16(24)21(20-9)11-5-3-2-4-6-11)19-18-12-7-10(17)8-13(15(12)23)22(25)26/h2-8,14,23H,1H3 |
| Standard InChI Key | OJTGJINHHPXTJI-UHFFFAOYSA-N |
| SMILES | CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3 |
| Canonical SMILES | CC1=NN(C(=O)C1N=NC2=C(C(=CC(=C2)Cl)[N+](=O)[O-])O)C3=CC=CC=C3 |
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